Cas no 583-03-9 (Fenipentol)

• Product Name: Fenipentol
• CAS No: 583-03-9
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD00021935
• CID: 38486
• PubChem ID: 3338
• Update Time: 2025-10-05

Fenipentol Chemical and Physical Properties

Names and Identifiers

• 1-Phenylpentan-1-ol
• 1-Phenyl-1-pentanol
• 1-Phenylpentanol
• Fenipentol
• α-Butylbenzyl Alcohol
• PH BC
• Q426345
• SCHEMBL21837
• SR-01000944264
• EN300-128588
• n-Butyl phenyl carbinol
• D01751
• .alpha.-Butylbenzenemethanol
• 1-phenyl-1-hydroxy-n-pentane
• PC 1
• MFCD00021935
• NCGC00344546-01
• NSC 8478
• Benzenemethanol, alpha-butyl-
• EINECS 209-493-9
• CHEMBL2104321
• DTXSID4046818
• 4-06-00-03371 (Beilstein Handbook Reference)
• BRN 1908761
• Tox21_112684
• Fenipentol [INN:JAN]
• X3FZE77O60
• PH-BC
• s5702
• Fenipentolum [INN-Latin]
• D92069
• NS00008854
• BRD-A66284731-001-01-2
• (+/-)-1-PHENYL-1-PENTANOL
• AKOS009158098
• 1-Phenyl-pentan-1-ol
• FENIPENTOL [WHO-DD]
• a-ButylbenzylAlcohol
• FENIPENTOL [MI]
• HY-B1273
• AI3-36514
• NCGC00181036-01
• FENIPENTOL [MART.]
• AS-76425
• alpha-Butylbenzyl alcohol
• Fenipentolum
• Fenipentol (JAN/INN)
• 1-Phenyl-1-hydroxypentane
• SR-01000944264-1
• Pancoral
• 1-Hydroxy-1-phenylpentane
• UNII-X3FZE77O60
• CAS-583-03-9
• Benzyl alcohol, .alpha.-butyl-
• P1086
• Suiclisin
• .alpha.-Butylbenzyl alcohol
• NSC-8478
• FENIPENTOL [INN]
• DTXCID2026818
• 583-03-9
• HMS3713L06
• ?-BUTYLBENZYL ALCOHOL
• alpha-Butylbenzenemethanol
• (+/-)-.ALPHA.-BUTYLBENZYL ALCOHOL
• Benzenemethanol, .alpha.-butyl-
• 1-Pentanol, 1-phenyl-
• CS-0013053
• NSC8478
• Phenylbutylcarbinol
• FT-0626398
• A831823
• BENZYL ALCOHOL, alpha-BUTYL-
• CHEBI:31600
• CCG-213901
• FENIPENTOL [JAN]
• AB01563209_01
• DA-53152
• D89432
• BRD-A66284731-001-02-0
• fenipentolo
• 209-493-9
• (+/-)-ALPHA-BUTYLBENZYL ALCOHOL
• 1-PHNP
• Fenipentolum (INN-Latin)
• AAA58303
• FENIPENTOL (MART.)
• UAA64153

• MDL： MFCD00021935
• Inchi： 1S/C11H16O/c1-2-3-9-11(12)10-7-5-4-6-8-10/h4-8,11-12H,2-3,9H2,1H3
• InChI Key： OVGORFFCBUIFIA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CCCC
• BRN： 1908761

Computed Properties

• Exact Mass: 164.12000
• Monoisotopic Mass: 164.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9

Experimental Properties

• Color/Form: Solid powder
• Density: 0,96 g/cm3
• Melting Point: No data available
• Boiling Point: 137°C/21mmHg
• Flash Point: 137°C/2mm
• Refractive Index: 1.5080
• PSA: 20.23000
• LogP: 2.91020
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Merck: 3975

Fenipentol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： S24/25
• RTECS：DN8780000
• Safety Term：S24/25
• Storage Condition：4° CStore…,-4℃Store…Better
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives